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Compound of Interest

Compound Name: 3-nitrosopyridine-2,6-diamine

Cat. No.: B182994

An In-Depth Technical Guide to 3-
Nitrosopyridine-2,6-diamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Nitrosopyridine-2,6-diamine is a pyridine derivative of interest in chemical and
pharmaceutical research. This technical guide provides a comprehensive overview of its known
physical and chemical properties, drawing from available data. Due to the limited publicly
accessible experimental data, some properties are presented as predicted values and should
be considered with appropriate caution. This document aims to consolidate the existing
information to support further research and development efforts involving this compound.

Chemical Identity and Physical Properties

3-Nitrosopyridine-2,6-diamine, with the CAS number 89323-10-4, is a red-brown powder[1]
[2]. Its fundamental chemical and physical characteristics are summarized in the table below. It
is important to note that while the melting point has been experimentally determined, other
values such as boiling point, density, refractive index, and pKa are currently based on
estimations and require experimental verification.
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Property Value Source

IUPAC Name 3-nitrosopyridine-2,6-diamine N/A

(6-amino-3-nitroso-2-

pyridyl)amine; 2,6-diamino-3-
Synonyms _ o o [1]

nitrosopyridine; pyridine, 2,6-

diamino-3-nitroso-

CAS Number 89323-10-4 [11[3]
Molecular Formula CsHeN4O [11[3114]
Molecular Weight 138.13 g-mol—t [1][4]
Appearance Red-brown powder [1112]
Melting Point 260-266 °C [11[2]
Boiling Point 253.51°C (rough estimate) [2]
Density 1.3577 (rough estimate) [2]
Refractive Index 1.8300 (estimate) [2]

pKa 2.57+0.50 (Predicted) [2]

Spectral Data

Detailed experimental spectral data for 3-nitrosopyridine-2,6-diamine, including *H NMR, 13C
NMR, IR, and mass spectrometry, are not readily available in the public domain. The
characterization of this compound would typically involve the following analytical techniques:

e 1H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: To determine the number and
types of hydrogen atoms in the molecule and their connectivity.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: To identify the number
and types of carbon atoms.

» IR (Infrared) Spectroscopy: To identify the functional groups present in the molecule, such as
N-H (amines), C=C and C=N (aromatic ring), and N=0O (nitroso group).
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o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the molecule, confirming its identity.

While specific spectra for the target compound are unavailable, data for structurally related
compounds can provide some reference. For instance, the IR spectrum of a related compound,
2,6-diamino-4-[(diphenylmethyl)amino]-3-nitropyridine, has been documented[5]. Similarly, 13C
NMR data for 2,6-diamino-3,5-dinitro-pyridine is available[6].

Experimental Protocols
Synthesis

Detailed, peer-reviewed experimental protocols for the synthesis of 3-nitrosopyridine-2,6-
diamine are not widely published. However, general synthetic strategies for related
aminopyridines and nitropyridines can provide insights into potential synthetic routes.

A plausible approach could involve the nitrosation of the parent compound, 2,6-
diaminopyridine. The nitrosation of aromatic amines is a well-established reaction, typically
carried out using a source of nitrous acid, such as sodium nitrite in an acidic medium.

Starting Material Reagents
Reagtion
Progluct

y >

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=B6008447&Units=SI&Mask=80
https://spectrabase.com/spectrum/DGnsdmanyxI
https://www.benchchem.com/product/b182994?utm_src=pdf-body
https://www.benchchem.com/product/b182994?utm_src=pdf-body
https://www.benchchem.com/product/b182994?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A generalized workflow for investigating the biological activity of a novel compound.

Safety Information

3-Nitrosopyridine-2,6-diamine is classified as an irritant. The risk codes associated with this
compound are R36/37/38, indicating that it is irritating to the eyes, respiratory system, and skin.
[1] Standard safety precautions, including the use of suitable protective clothing, gloves, and
eye/face protection, are recommended when handling this chemical.[1] In case of contact with
eyes, immediate rinsing with plenty of water and seeking medical advice is advised.[1]

Conclusion

3-Nitrosopyridine-2,6-diamine is a chemical compound with established basic physical
properties but a significant lack of detailed experimental data, particularly in the areas of
spectroscopy, synthesis protocols, and biological activity. The information presented in this
guide is based on the limited available data and estimations. Further experimental work is
required to fully characterize this molecule and to explore its potential applications in research
and drug development. The structural features of this compound suggest that it may possess
interesting biological properties worthy of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 3-nitrosopyridine-
2,6-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182994#physical-and-chemical-properties-of-3-
nitrosopyridine-2-6-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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